Cas no 2835-39-4 (Butanoic acid,3-methyl-, 2-propen-1-yl ester)

Butanoic acid,3-methyl-, 2-propen-1-yl ester Properties

Names and Identifiers

• Butanoic acid,3-methyl-, 2-propen-1-yl ester
• prop-2-enyl 3-methylbutanoate
• 2-Propenyl isovalerate
• 3-methyl-butanoic acid,2-propenyl ester
• allyl 3-methyl-2-butanoate
• Allyl 3-methylbutanoate
• Allyl 3-methylbutyrate
• Allyl isopentanoate
• Allyl isovalerate
• Allyl isovalerianate
• Butanoic acid,3-methyl-,2-propenyl ester
• Isovaleriansaeure-allylester
• Isovaleric acid,allyl ester
• +Expand

• InChIKey： HOMAGVUCNZNWBC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O2/c1-4-5-10-8(9)6-7(2)3/h4,7H,1,5-6H2,2-3H3
• SMILES： C=CCOC(CC(C)C)=O

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.76170
• PSA: 26.30000
• Refractive Index: n20/D 1.413-1.418
  n20/D 1.416(lit.)
• Boiling Point: 155 °C(lit.)
• Flash Point: 139 °F
• FEMA: 2045 | ALLYL ISOVALERATE
• Color/Form: Colorless to yellowish liquid
• Solubility: Insoluble in water, soluble in aromatic substances
• Density: 0.88 g/mL at 25 °C(lit.)

Butanoic acid,3-methyl-, 2-propen-1-yl ester Security Information

• RTECS：NY1412000
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： 26-36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22; R36/37/38
• Hazard Level：3.2
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1992 3/PG 3
• PackingGroup：III
• Risk Phrases： 21/22-36/37/38
• HazardClass：3.2

Butanoic acid,3-methyl-, 2-propen-1-yl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%